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Compound of Interest

Compound Name:
1-benzyl-N-methylpiperidin-3-

amine

Cat. No.: B1287447 Get Quote

This document provides a detailed overview of 1-benzyl-N-methylpiperidin-3-amine, a

piperidine derivative with significant interest in chemical and pharmaceutical research. Due to

the presence of a chiral center at the 3-position of the piperidine ring, this compound can exist

as different stereoisomers. This guide will cover both the unspecified (racemic) form and the

specific (R)-enantiomer.

Chemical Identity
The fundamental structure of 1-benzyl-N-methylpiperidin-3-amine consists of a piperidine

ring N-substituted with a benzyl group and a methylamino group at the 3-position. The

stereochemistry at the C3 position is a critical determinant of its biological activity and chemical

properties.

Compound Name IUPAC Name CAS Number

1-benzyl-N-methylpiperidin-3-

amine

1-benzyl-N-methylpiperidin-3-

amine
60717-45-5[1]

(R)-1-benzyl-N-

methylpiperidin-3-amine

(3R)-1-benzyl-N-

methylpiperidin-3-amine
1354011-07-6[2][3]

Synonyms for (R)-1-benzyl-N-methylpiperidin-3-amine include:
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((R)-1-Benzyl-piperidin-3-yl)-Methyl-aMine[3]

(R)-1-benzyl-N-methylpiperidine-3-amine[3]

Protirelin Impurity 11[3]

Tofacitinib Impurity 268[3]

Physicochemical Properties
A summary of the key physicochemical properties is presented below. This data is essential for

researchers in designing experiments and for drug development professionals in formulation

studies.

Property Value (for (R)-enantiomer)

Molecular Formula C13H20N2[3]

Molecular Weight 204.31 g/mol [3][4]

Synthesis and Experimental Protocols
The synthesis of 1-benzyl-N-methylpiperidin-3-amine and its enantiomers is a multi-step

process that is crucial for its application in research and as a building block in the synthesis of

more complex molecules. A generalized synthetic workflow is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52574711.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/ph015000
https://www.benchchem.com/product/b1287447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway

Starting Material
(e.g., 3-aminopiperidine derivative)

N-Benzylation

Benzyl halide,
base

N-Methylation

Methylating agent
(e.g., formaldehyde, formic acid)

1-benzyl-N-methylpiperidin-3-amine

Chiral Resolution
(for enantiomerically pure product)

 

Role in Pharmaceutical Synthesis

(R)-1-benzyl-N-methylpiperidin-3-amine

Active Pharmaceutical Ingredient
(e.g., Tofacitinib)

Key Synthetic
Precursor

JAK-STAT Signaling Pathway

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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